Cas no 131179-08-3 (7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, methyl ester)

7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, methyl ester structure
131179-08-3 structure
Product Name:7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, methyl ester
CAS No:131179-08-3
MF:C8H13NO2
MW:155.194322347641
CID:225675
PubChem ID:145605
Update Time:2025-04-19

7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, methyl ester
    • methyl 7-azabicyclo[2.2.1]heptane-7-carboxylate
    • 7-Azabicyclo(2.2.1)heptane-7-carboxylic acid, methyl ester
    • 131179-08-3
    • DTXSID20156932
    • 7-Azabicyclo[2.2.1]heptane-7-carboxylic acid, methyl ester
    • Inchi: 1S/C8H13NO2/c1-11-8(10)9-6-2-3-7(9)5-4-6/h6-7H,2-5H2,1H3
    • InChI Key: VYMRJKGRCMURSL-UHFFFAOYSA-N
    • SMILES: O(C)C(N1C2CCC1CC2)=O

Computed Properties

  • Exact Mass: 155.09469
  • Monoisotopic Mass: 155.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.159
  • Boiling Point: 219.4°C at 760 mmHg
  • Flash Point: 86.5°C
  • Refractive Index: 1.512
  • PSA: 29.54
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